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Compound of Interest

Compound Name:
(5-Chlorothiophen-2-

yl)methanethiol

CAS No.: 61675-73-8

Cat. No.: B3385187

Get Quote

TECHNICAL GUIDE: SAFETY & HANDLING OF (5-CHLOROTHIOPHEN-2-
YL)METHANETHIOL Document ID: TG-61675-SDS | Version: 2.1 | Status: Active

PART 1: EXECUTIVE SUMMARY & CHEMICAL
IDENTITY
The Directive: This guide serves as an advanced technical supplement to a standard Safety

Data Sheet (SDS). It is designed for medicinal chemists and process engineers handling (5-
Chlorothiophen-2-yl)methanethiol, a potent nucleophile and building block often utilized in

the synthesis of Factor Xa inhibitors (e.g., Rivaroxaban analogs) and agrochemicals.

Critical Hazard Alert: As a low-molecular-weight organosulfur compound, this substance

possesses an extremely low odor threshold (ppb range). Inadequate containment will result in

facility-wide contamination and potential community complaints. It is also prone to rapid

oxidative dimerization to the disulfide if not stored under inert gas.
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Parameter Technical Specification

Chemical Name (5-Chlorothiophen-2-yl)methanethiol

Synonyms
5-Chloro-2-thienylmethyl mercaptan; 5-Chloro-

2-(mercaptomethyl)thiophene

CAS Number 61675-73-8

Molecular Formula C₅H₅ClS₂

Molecular Weight 164.68 g/mol

Physical State Liquid (Colorless to pale yellow)

Boiling Point ~100–105 °C @ 5 mmHg (Predicted/Analogous)

Density ~1.35 g/cm³ (Predicted)

PART 2: SYNTHESIS CONTEXT & REACTIVITY
PROFILE
Expert Insight: Understanding the reactivity of this thiol is essential for safety. Unlike simple

alkyl thiols, the thiophene ring acts as an electron-rich heterocycle, making the sulfur at the

methanethiol position highly nucleophilic but also susceptible to radical formation.

Synthesis & Application Logic
This compound is typically generated via the thiourea method or direct sulfuration of (5-

chlorothiophen-2-yl)methanol or its corresponding alkyl chloride. In drug discovery, it serves as

a "warhead" precursor or a linker moiety.

Primary Application: Introduction of the 5-chlorothiophene motif, a bioisostere for phenyl

groups that improves metabolic stability and lipophilicity in anticoagulants.

Instability: The thiol group (-SH) readily oxidizes to the disulfide (R-S-S-R) upon exposure to

air. This reaction is accelerated by basic conditions and trace metals.

Visualization: Reactivity Pathways
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Caption: Figure 1. Reactivity profile showing oxidative degradation risks vs. intended synthetic

utility.

PART 3: HAZARDS & SAFETY PROTOCOLS (SDS
CORE)
Trustworthiness: The following protocols are derived from standard operating procedures for

high-stench organosulfur compounds.

Hazard Classification (GHS)
Hazard Class Category H-Statement Description

Acute Toxicity Cat 4 (Oral/Inhal) H302/H332
Harmful if swallowed

or inhaled.

Skin Irritation Cat 2 H315 Causes skin irritation.

Eye Irritation Cat 2A H319
Causes serious eye

irritation.

Sensitization Cat 1 H317
May cause an allergic

skin reaction.

Organoleptic N/A Stench
Extremely unpleasant

odor.
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"Zero-Odor" Handling Protocol
Causality: The human nose can detect thiols at parts per billion. Standard fume hoods may not

sufficiently scrub the exhaust, leading to re-entrainment of odors into the building HVAC.

Bleach Trap System: All reaction off-gassing must pass through a scrubber containing 10-

15% Sodium Hypochlorite (Bleach) or Potassium Permanganate solution. This oxidizes the

thiol to the non-volatile sulfonate.

Glassware Decontamination:

Do NOT wash glassware directly in the sink.

Step 1: Soak all contaminated glassware in a bleach bath for 24 hours inside the fume

hood.

Step 2: Rinse with water only after the smell is gone.

Double-Gloving: Nitrile gloves are permeable to low-MW thiols over time. Wear double

gloves and change the outer pair immediately upon contact.

PART 4: EMERGENCY RESPONSE & SPILLAGE
Authoritative Grounding: This protocol prioritizes chemical neutralization over simple

absorption, preventing long-term odor issues.

Spill Response Workflow
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Spill Detected

Evacuate Immediate Area
(Alert Lab Personnel)

Don PPE:
Respirator (Organic Vapor),

Double Gloves, Goggles

Apply Oxidizer:
Dilute Bleach (5%) or

H2O2 (3%)

Wait 15-30 Minutes
(Allow Oxidation)

Absorb with Vermiculite
or Sand

Dispose as Chemical Waste
(Seal in Double Bag)
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Caption: Figure 2. Chemical neutralization workflow for thiol spills to prevent odor dispersion.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Note:

Olfactory fatigue may occur; do not rely on the sense of smell to determine safety.
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Skin Contact: Wash with soap and water, then soak the area in a dilute solution of baking

soda or use a specialized thiol-neutralizing skin cleanser if available.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[1]

PART 5: STORAGE & STABILITY
To maintain reagent integrity for synthesis:

Temperature: Store at 2–8°C (Refrigerator).

Atmosphere: Must be stored under Argon or Nitrogen. The thiol is sensitive to air oxidation.

Container: Amber glass with a PTFE-lined septum cap. Parafilm is insufficient; use electrical

tape or a secondary containment jar containing activated charcoal.

PART 6: REFERENCES
Chemical Identity & CAS:5-chloro-2-mercaptomethyl-thiophene (CAS 61675-73-8). MolAid

Chemical Database. Retrieved from [Link]

General Thiol Handling:Methanethiol Safety Data Sheet (General Thiol Hazards). Air Liquide.

Retrieved from [Link]

Building Block Data:Building Blocks Catalogue (Ref: EN300-747078). Namiki Shoji Co., Ltd.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3385187/docs#safety-data-sheet-sds-for-5-
chlorothiophen-2-yl-methanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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